5'-Bromo-2'-fluorobiphenyl-2-carbonitrile

• CAS No.: 425378-71-8
• Molecular Formula: C13H7BrFN
• Molecular Weight: 276.10 g/mol
• IUPAC Name: 2-(5-bromo-2-fluorophenyl)benzonitrile
• InChI: InChI=1S/C13H7BrFN/c14-10-5-6-13(15)12(7-10)11-4-2-1-3-9(11)8-16/h1-7H
• InChI Key: ACAUOIRLAOQTOD-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C#N)C2=C(C=CC(=C2)Br)F

Description

5'-Bromo-2'-fluorobiphenyl-2-carbonitrile is a useful research compound. Its molecular formula is C13H7BrFN and its molecular weight is 276.10 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 5′-amino-2′-fluorobiphenyl-2-carbonitrile (11.17 g, 52.6 mmol) in 1,4-dioxane (60 ml) was added 48% hydrobromic acid (250 ml) and the resulting suspension was cooled to 2° C., whilst stirring with an air stirrer. To this was added, dropwise over 20 min, a solution of sodium nitrite (4.18 g, 60.6 mmol) in water (11 ml), keeping the temperature below 5° C. The mixture was then stirred at 2±2° C. for 2 h before adding a cooled (5° C.) solution of freshly purified copper(I) bromide (25.40 g, 177.1 mmol) in 48% hydrobromic acid (75 ml). The mixture was stirred at 1±1° C. for 10 min before heating to 47° C. over 1 h. The mixture was diluted with ice-cold water (1.25 l) and extracted with ethyl acetate (2×500 ml). The combined organic extracts were washed with 1 M aqueous Na2SO3 (100 ml), then saturated aqueous NaCl (100 ml), dried (MgSO4) and evaporated in vacuo to leave 16.08 g of 5′-bromo-2′-fluorobiphenyl-2-carbonitrile as a light brown solid: 1H NMR (360 MHz, CDCl3) δ 7.12 (1H, t, J 9.1 Hz), 7.47-7.57 (4H, m), 7.68 (1H, td, J 7.7, 1.3 Hz), 7.79 (1H, d, J 7.8 Hz).